Cas no 80047-38-7 (5-Decyano 5-Carboxymilrinone)

5-Decyano 5-Carboxymilrinone structure
5-Decyano 5-Carboxymilrinone structure
Product Name:5-Decyano 5-Carboxymilrinone
CAS No:80047-38-7
MF:C12H10N2O3
MW:230.21940279007
CID:2085662
Update Time:2025-07-09

5-Decyano 5-Carboxymilrinone Chemical and Physical Properties

Names and Identifiers

    • 5-Decyano 5-Carboxymilrinone
    • 2-methyl-6-oxo-1,6-dihydro-3,4'-bipyridine-5-carboxylic acid
    • 6-Methyl-2-oxo-5-pyridin-4-yl-1H-pyridine-3-carboxylic acid
    • 1,6-Dihydro-2-methyl-6-oxo[3,4′-bipyridine]-5-carboxylic acid (ACI)
    • Inchi: 1S/C12H10N2O3/c1-7-9(8-2-4-13-5-3-8)6-10(12(16)17)11(15)14-7/h2-6H,1H3,(H,14,15)(H,16,17)
    • InChI Key: TWACACMBUVITDN-UHFFFAOYSA-N
    • SMILES: O=C(C1C(=O)NC(C)=C(C2C=CN=CC=2)C=1)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 418
  • XLogP3: 0.4
  • Topological Polar Surface Area: 79.3

5-Decyano 5-Carboxymilrinone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D226885-250mg
5-Decyano 5-Carboxymilrinone
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$ 977.00 2023-09-08
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$ 129.00 2023-09-08
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Additional information on 5-Decyano 5-Carboxymilrinone

Comprehensive Analysis of 5-Decyano 5-Carboxymilrinone (CAS No. 80047-38-7): Properties, Applications, and Research Insights

5-Decyano 5-Carboxymilrinone (CAS No. 80047-38-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This derivative of milrinone, a well-known cardiotonic agent, exhibits unique structural modifications—particularly the decyano and carboxymethyl functional groups—which enhance its potential for targeted applications. Researchers are increasingly exploring its role in modulating cyclic nucleotide phosphodiesterase (PDE) activity, a hot topic in drug discovery for cardiovascular and inflammatory diseases.

The compound’s molecular structure, characterized by its 5-position substitutions, offers distinct advantages in solubility and bioavailability compared to its parent molecule. Recent studies highlight its potential as a PDE3 inhibitor, aligning with the growing demand for precision therapeutics in heart failure management. Keywords like "milrinone derivatives" and "PDE inhibitor mechanisms" frequently appear in academic searches, reflecting the compound’s relevance in contemporary pharmacology.

From a synthetic chemistry perspective, 5-Decyano 5-Carboxymilrinone exemplifies the trend toward structure-activity relationship (SAR) optimization. Its synthesis involves multi-step reactions, including nucleophilic displacement and carboxylation, which are critical for achieving high purity—a priority for labs focusing on GMP-compliant intermediates. Analytical techniques such as HPLC and NMR are essential for quality control, addressing common user queries like "how to characterize milrinone analogs" or "CAS 80047-38-7 purity standards".

Beyond cardiovascular research, this compound intersects with emerging fields like metabolic engineering and signal transduction studies. Its carboxylic acid moiety enables conjugation with biomolecules, making it a candidate for targeted drug delivery systems—a trending topic in nanomedicine forums. Discussions around "improving drug half-life" or "enhancing tissue specificity" often cite such modified milrinone derivatives as case studies.

Regulatory and safety profiles of 5-Decyano 5-Carboxymilrinone are also under scrutiny, particularly for preclinical toxicity screening. With the rise of AI-driven molecular modeling, researchers frequently search for "in silico ADMET prediction tools" to evaluate analogs like this. The compound’s low ecotoxicity (as per available data) positions it favorably for sustainable pharmaceutical development, resonating with the industry’s push toward green chemistry.

In conclusion, 5-Decyano 5-Carboxymilrinone (CAS No. 80047-38-7) represents a convergence of medicinal chemistry innovation and practical therapeutic exploration. Its multifaceted applications—from enzyme inhibition to drug formulation—make it a compelling subject for both academic and industrial research, while its optimized properties address key challenges in modern drug design.

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